Cas no 76273-52-4 (1-(3,7-Dimethyl-4H-1,4-benzothiazin-2-yl)ethanone)

• Product Name: 1-(3,7-Dimethyl-4H-1,4-benzothiazin-2-yl)ethanone
• CAS No: 76273-52-4
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• CID: 538087
• PubChem ID: 15497233
• Update Time: 2025-04-19

1-(3,7-Dimethyl-4H-1,4-benzothiazin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,7-Dimethyl-4H-1,4-benzothiazin-2-yl)ethanone
• Ethanone, 1-(3,7-dimethyl-4H-1,4-benzothiazin-2-yl)-
• LogP
• 76273-52-4
• DTXSID40573329
• 1-(3,7-Dimethyl-4H-1,4-benzothiazin-2-yl)ethan-1-one

• Inchi： 1S/C12H13NOS/c1-7-4-5-10-11(6-7)15-12(9(3)14)8(2)13-10/h4-6,13H,1-3H3
• InChI Key： CKXVYXAFOXWNIE-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C)NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 219.07189
• Monoisotopic Mass: 219.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1